![molecular formula C15H25NO3 B6172578 tert-butyl 2-methyl-8-oxo-1-azaspiro[4.5]decane-1-carboxylate CAS No. 2551117-40-7](/img/new.no-structure.jpg)
tert-butyl 2-methyl-8-oxo-1-azaspiro[4.5]decane-1-carboxylate
Overview
Description
Tert-butyl 2-methyl-8-oxo-1-azaspiro[4.5]decane-1-carboxylate: is a complex organic compound characterized by its unique structure, which includes a spirocyclic framework and a tert-butyl ester group
Preparation Methods
Synthetic Routes and Reaction Conditions: : The synthesis of tert-butyl 2-methyl-8-oxo-1-azaspiro[4.5]decane-1-carboxylate typically involves multiple steps, starting with the formation of the spirocyclic core. One common approach is the cyclization of a suitable precursor, such as a linear chain containing the necessary functional groups, under acidic or basic conditions. The reaction conditions must be carefully controlled to ensure the formation of the desired spirocyclic structure without unwanted side reactions.
Industrial Production Methods: : On an industrial scale, the production of this compound may involve the use of large reactors and continuous flow processes to achieve high yields and purity. The choice of solvents, catalysts, and reaction temperatures plays a crucial role in optimizing the synthesis process.
Chemical Reactions Analysis
Types of Reactions: : Tert-butyl 2-methyl-8-oxo-1-azaspiro[4.5]decane-1-carboxylate can undergo various chemical reactions, including oxidation, reduction, and substitution. These reactions can be used to modify the compound's structure and introduce new functional groups.
Common Reagents and Conditions: : For oxidation reactions, common reagents include hydrogen peroxide or chromium-based oxidants, while reduction reactions may use hydrogen gas or metal hydrides. Substitution reactions often involve nucleophiles or electrophiles, depending on the desired substitution pattern.
Major Products Formed: : The major products formed from these reactions can vary widely, but they often include derivatives with altered functional groups or additional substituents on the spirocyclic core.
Scientific Research Applications
Chemistry: : In chemistry, tert-butyl 2-methyl-8-oxo-1-azaspiro[4.5]decane-1-carboxylate is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in the construction of natural products and pharmaceuticals.
Biology: : In biological research, this compound may be used as a probe or inhibitor to study enzyme activity or protein interactions. Its ability to interact with specific molecular targets makes it a useful tool in understanding biological processes.
Medicine: : The potential medicinal applications of this compound include its use as a lead compound in drug discovery. Its structural features may be exploited to develop new therapeutic agents for various diseases.
Industry: : In industry, this compound can be used in the development of new materials, such as polymers or coatings, due to its chemical stability and reactivity.
Mechanism of Action
Molecular Targets and Pathways: : The mechanism by which tert-butyl 2-methyl-8-oxo-1-azaspiro[4.5]decane-1-carboxylate exerts its effects depends on its specific application. For example, in enzyme inhibition, the compound may bind to the active site of the enzyme, preventing substrate binding and subsequent catalysis. The exact molecular targets and pathways involved would need to be determined through experimental studies.
Comparison with Similar Compounds
Similar Compounds: : Compounds similar to tert-butyl 2-methyl-8-oxo-1-azaspiro[4.5]decane-1-carboxylate include other spirocyclic esters and derivatives with similar functional groups. These compounds may share similar reactivity and applications but differ in their specific structures and substituents.
Uniqueness: : The uniqueness of tert-butyl 2-methyl-8-oxo-1-azaspiro[4
Properties
CAS No. |
2551117-40-7 |
|---|---|
Molecular Formula |
C15H25NO3 |
Molecular Weight |
267.4 |
Purity |
95 |
Origin of Product |
United States |
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